Cas no 2138109-16-5 (4-Methyl-3-{methyl[(1-methylcyclobutyl)methyl]amino}cyclohexan-1-ol)

• Product Name: 4-Methyl-3-{methyl[(1-methylcyclobutyl)methyl]amino}cyclohexan-1-ol
• CAS No: 2138109-16-5
• MF: C₁₄H₂₇NO
• MW: 225.370284318924
• CID: 5874816
• PubChem ID: 165961356
• Update Time: 2025-06-20

4-Methyl-3-{methyl[(1-methylcyclobutyl)methyl]amino}cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1160117
• 2138109-16-5
• 4-methyl-3-{methyl[(1-methylcyclobutyl)methyl]amino}cyclohexan-1-ol
• 4-Methyl-3-{methyl[(1-methylcyclobutyl)methyl]amino}cyclohexan-1-ol

• Inchi： 1S/C14H27NO/c1-11-5-6-12(16)9-13(11)15(3)10-14(2)7-4-8-14/h11-13,16H,4-10H2,1-3H3
• InChI Key： MJULNITXWRXUBH-UHFFFAOYSA-N
• SMILES： OC1CCC(C)C(C1)N(C)CC1(C)CCC1

Computed Properties

• Exact Mass: 225.209264485g/mol
• Monoisotopic Mass: 225.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 23.5Ų

Additional information on 4-Methyl-3-{methyl[(1-methylcyclobutyl)methyl]amino}cyclohexan-1-ol

Introduction to 4-Methyl-3-{methyl[(1-methylcyclobutyl)methyl]amino}cyclohexan-1-ol (CAS No. 2138109-16-5)

4-Methyl-3-{methyl[(1-methylcyclobutyl)methyl]amino}cyclohexan-1-ol (CAS No. 2138109-16-5) is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of cyclohexanol derivatives, characterized by a substituted amine moiety and a methyl group at the 4-position of the cyclohexane ring. The presence of a 1-methylcyclobutyl group in the side chain introduces steric and electronic effects that make this molecule of particular interest for drug design and development.

The synthesis of 4-Methyl-3-{methyl[(1-methylcyclobutyl)methyl]amino}cyclohexan-1-ol involves multi-step organic transformations, including nucleophilic substitution, reduction, and functional group interconversions. The precise arrangement of substituents around the cyclohexane ring and the amine functionality is critical for achieving the desired biological properties. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex framework of this compound with high enantioselectivity and yield.

In recent years, there has been growing interest in exploring the pharmacological potential of cyclohexanol derivatives due to their ability to interact with various biological targets. The amine group in 4-Methyl-3-{methyl[(1-methylcyclobutyl)methyl]amino}cyclohexan-1-ol suggests possible interactions with enzymes and receptors involved in pain modulation, neurodegenerative diseases, and inflammation. Preliminary in vitro studies have indicated that this compound exhibits moderate activity as a serotonin receptor modulator, which could make it a promising candidate for treating conditions such as depression and anxiety disorders.

The 1-methylcyclobutyl substituent is particularly noteworthy as it introduces steric hindrance that can influence binding affinity and selectivity. This structural feature is often exploited in drug design to enhance target specificity while minimizing off-target effects. Computational modeling studies have been conducted to understand the binding mode of this compound at its intended biological targets. These studies suggest that the methyl[(1-methylcyclobutyl)methyl]amino side chain adopts a conformation that optimally interacts with hydrophobic pockets in the active site of enzymes such as monoamine oxidase (MAO) inhibitors.

Moreover, the presence of a methyl group at the 4-position of the cyclohexane ring may contribute to the metabolic stability of the compound by reducing susceptibility to oxidative degradation. This is an important consideration in drug development, as metabolic stability directly impacts bioavailability and therapeutic efficacy. Further investigation into the metabolic pathways involving 4-Methyl-3-{methyl[(1-methylcyclobutyl)methyl]amino}cyclohexan-1-ol is warranted to elucidate its fate within biological systems.

Recent advances in high-throughput screening (HTS) have facilitated the rapid identification of lead compounds with desirable pharmacological profiles. 4-Methyl-3-{methyl[(1-methylcyclobutyl)methyl]amino}cyclohexan-1-ol has been screened against several disease-relevant targets using automated platforms, yielding encouraging results in early-phase assays. These findings have prompted researchers to pursue further optimization through structure-based drug design approaches, leveraging computational tools to predict and refine molecular structures for improved activity.

The chemical diversity introduced by the methyl[(1-methylcyclobutyl)methyl]amino group also opens up possibilities for derivative synthesis, allowing for fine-tuning of pharmacokinetic properties such as solubility, permeability, and bioavailability. Techniques such as parallel synthesis and combinatorial chemistry have been utilized to generate libraries of analogs for extensive pharmacological evaluation. This strategy has been successful in identifying compounds with enhanced potency and reduced toxicity compared to parent structures.

In conclusion, 4-Methyl-3-{methyl[(1-methylcyclobutyl)methyle]amino}cyclohexan-1-ol (CAS No. 2138109-16-5) represents a promising scaffold for pharmaceutical innovation. Its unique structural features, combined with preliminary evidence of biological activity, make it an attractive candidate for further development. Continued research into its mechanism of action, synthetic optimization, and preclinical evaluation will be essential in determining its potential as a therapeutic agent.